Cas no 70661-50-6 (7,9-dimethylthieno[3'''',2'''':5'',6'']pyrido[4'',3'':3,4]pyrazolo[1,5-a]pyrimidine)

7,9-dimethylthieno[3'''',2'''':5'',6'']pyrido[4'',3'':3,4]pyrazolo[1,5-a]pyrimidine structure
70661-50-6 structure
Product Name:7,9-dimethylthieno[3'''',2'''':5'',6'']pyrido[4'',3'':3,4]pyrazolo[1,5-a]pyrimidine
CAS No:70661-50-6
MF:C13H10N4S
MW:254.310300350189
CID:975464
PubChem ID:334399
Update Time:2025-04-19

7,9-dimethylthieno[3'''',2'''':5'',6'']pyrido[4'',3'':3,4]pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7,9-dimethylthieno[3'''',2'''':5'',6'']pyrido[4'',3'':3,4]pyrazolo[1,5-a]pyrimidine
    • 7,9-dimethylthieno<3",2":5',6'>pyrido<4',3':3,4>pyrazolo<1,5-a>pyrimidine
    • 7,9-Dimethylthieno(3'',2'':5',6')pyrido(4',3':3,4)pyrazolo(1,5-a)pyrimidine
    • 7,9-Dimethylthieno[3'',2'':5',6']pyrido[4',3':3,4]pyrazolo[1,5-a]pyrimidine
    • 70661-50-6
    • DTXSID40220947
    • UNII-XLJ7HN1XMW
    • XLJ7HN1XMW
    • NSC 339493
    • NSC-339493
    • NSC339493
    • DS-005968
    • 7,9-Dimethylthieno[3,2:5,6]pyrido[4,3:3,4]pyrazolo[1,5-a]pyrimidine
    • Inchi: 1S/C13H10N4S/c1-7-5-8(2)17-12(15-7)10-6-14-13-9(3-4-18-13)11(10)16-17/h3-6H,1-2H3
    • InChI Key: MZBFZKWSQBGAHQ-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1N=CC1C2=NN2C(C)=CC(C)=NC2=1

Computed Properties

  • Exact Mass: 254.0628
  • Monoisotopic Mass: 254.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Density: 1.53
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.831
  • PSA: 43.08
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